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Compound of Interest

Compound Name: Vaccenic acid chloride

Cat. No.: B1598706 Get Quote

Essential Safety and Handling Guide for
Vaccenic Acid Chloride
Disclaimer: No specific Safety Data Sheet (SDS) for Vaccenic acid chloride (CAS 117485-96-

8) was publicly available at the time of this writing. The following guidance is synthesized from

information on related fatty acids, general acid chlorides, and standard laboratory safety

practices. Researchers, scientists, and drug development professionals must conduct a

thorough, substance-specific risk assessment before handling Vaccenic acid chloride. This

document should be used as a supplementary resource to internal safety protocols and

professional judgment.

Immediate Safety and Hazard Information
Vaccenic acid chloride is an organic compound belonging to the fatty acyl chloride family.[1]

Like other acid chlorides, it is expected to be highly reactive and corrosive. It may cause skin

and respiratory irritation upon contact.[1] Due to the presence of the reactive acyl chloride

group, it will likely react violently with water and other protic solvents.

Potential Hazards:

Causes severe skin burns and eye damage.[2]

May cause respiratory irritation.[2]
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Reacts with water, potentially releasing corrosive hydrogen chloride gas.

Harmful if swallowed.[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personal safety when handling

Vaccenic acid chloride. The following table summarizes the recommended PPE.

Body Part Recommended PPE Specifications

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles should have indirect

ventilation. A full-face shield

must be worn over the

goggles.[4][5]

Hands Chemical-Resistant Gloves

Heavy-duty nitrile or butyl

rubber gloves are

recommended.[5][6] Regularly

inspect gloves for any signs of

degradation or perforation.

Body
Chemical-Resistant Lab Coat

or Apron

A lab coat is the minimum

requirement.[6] For larger

quantities, an impervious

apron or a chemical-resistant

suit should be worn.[4][6]

Respiratory Respirator

Work should be conducted in a

certified chemical fume hood.

[6] If there is a risk of

inhalation, a full-facepiece air-

purifying respirator (APR) with

an appropriate acid gas

cartridge is necessary.[4]

Feet Closed-Toed Shoes

Chemical-resistant boots are

recommended, especially

when handling larger

quantities.[4]
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Operational Plan for Safe Handling
A systematic approach to handling Vaccenic acid chloride from receipt to disposal is critical to

minimize exposure and risk.

Workflow for Handling Vaccenic Acid Chloride:
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Preparation

Handling

Post-Handling & Disposal

Review SDS (if available)
and internal SOPs

Inspect fume hood
and safety equipment

Don appropriate PPE

Transport chemical in
secondary containment

Work exclusively within
a certified fume hood

Handle with care,
avoiding splashes

Decontaminate work area

Dispose of waste in
-designated containers

Remove and properly
store/dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Vaccenic acid chloride.
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Step-by-Step Protocol:

Preparation:

Thoroughly review this guide and any available safety information.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[7]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary PPE and inspect it for any damage.

Handling:

When transporting the chemical, always use a non-breakable secondary container.[6]

Perform all manipulations of Vaccenic acid chloride inside a certified chemical fume

hood.[6]

Avoid contact with water and other incompatible materials.

Always add the acid chloride to the reaction mixture slowly and in a controlled manner.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

water, bases, and oxidizing agents.[2][8]

Keep the container tightly closed.[3]

Disposal:

All waste containing Vaccenic acid chloride must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with local, state,

and federal regulations.[2][3] Do not pour down the drain.
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Contaminated lab coats and clothing should be decontaminated before reuse or disposed

of as hazardous waste.[3]

Emergency Response Plan
Immediate and appropriate action is crucial in the event of an emergency involving Vaccenic
acid chloride.

Emergency Procedures:
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Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[2][7] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][3] Remove contact

lenses if present and easy to do.[2][3] Seek

immediate medical attention.

Inhalation

Move the individual to fresh air immediately.[2]

[3] If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[2][3] Rinse the mouth

with water.[2][3] Seek immediate medical

attention.

Spill

Evacuate the area. If the spill is large, contact

your institution's emergency response team. For

small spills within a fume hood, use an inert

absorbent material (such as sand or vermiculite)

to contain the spill.[3] Do not use combustible

materials. Carefully collect the absorbed

material into a designated hazardous waste

container. Decontaminate the area with a

suitable solvent (e.g., isopropanol) followed by

soap and water.
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Emergency Response

Personnel Exposure Chemical Spill

Assess the situation
(spill, exposure)

Alert nearby personnel
and call for help

Move to safety shower
or eyewash station

Exposure

Evacuate the immediate area

Spill

Flush affected area
for at least 15 minutes

Remove contaminated clothing

Seek immediate
medical attention

Contain the spill with
inert absorbent material

Collect waste in a
sealed container

Decontaminate the area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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